Cas no 103-09-3 (2-Ethylhexyl acetate)

• Product Name: 2-Ethylhexyl acetate
• CAS No: 103-09-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00027249
• CID: 35207
• PubChem ID: 24902074
• Update Time: 2025-10-16

2-Ethylhexyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl acetate
• 2-Ethyl-1-hexanol acetate
• 2-Ethylhexanyl acetate
• 2-Ethylhexyl ethanoate
• 2-Ethylhexylester kyseliny octove
• 2-Ethylhexylester kyseliny octove [Czech]
• AI3-07924
• Acetic acid alpha-ethylhexyl ester
• Acetic acid, 2-ethylhexyl ester
• BRN 1758321
• FEMA Number 2806
• HSDB 2668
• NSC 8897
• beta-Ethylhexyl acetate
• octan-3-yl acetate
• (2R)-2-ethylhexyl acetate
• Isooctyl acetate
• IOAC
• 2-Ethyl-1-hexyl acetate
• 2-ethylhexan-1-ol acetate
• 2-ethyl-n-hexyl acetate
• CH3(CH2)3CH(C2H5)CH2OAc
• Octyl Acetate
• 1-Hexanol,2-ethyl-, acetate (6CI)
• OctASOLV
• b-Ethylhexyl acetate
• 2eh acetate
• 2-ethylhexyl
• 2-Octylacetate
• ethylhexylacetate
• 2-ethvlhexvlacetate
• Acetic Acid 2-Ethylhexyl Ester
• femanumber2806
• Ethyl hexyl acetate
• .beta.-ethylhexyl acetate
• WOYWLLHHWAMFCB-UHFFFAOYSA-N
• DSSTox_CID_6694
• DSSTox

• MDL： MFCD00027249
• Inchi： 1S/C10H20O2/c1-4-6-7-10(5-2)8-12-9(3)11/h10H,4-8H2,1-3H3
• InChI Key： WOYWLLHHWAMFCB-UHFFFAOYSA-N
• SMILES： C(OCC(CC)CCCC)(=O)C
• BRN： 1758321

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.87 g/mL at 25 °C(lit.)
• Melting Point: −92 °C (lit.)
• Boiling Point: 199 °C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.418(lit.)
• Solubility: water: slightly soluble0.0039 g/L
• PSA: 26.30000
• LogP: 2.76590
• Solubility: It can be miscible with alcohol, ether, hydrocarbon and other organic solvents, and 0.03% can be dissolved in water at 20 ℃; Water dissolved 0.55% in 2-ethylhexyl acetate.
• Merck: 6763
• Vapor Pressure: 0.413mmHg at 25°C

2-Ethylhexyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 38
• Safety Instruction： S26-S36
• RTECS：AH5600000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.0 g/kg (Smyth, Carpenter)
• Explosive Limit：0.76-8.14%(V)
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters